Cas no 767281-68-5 (Quinoline,7-ethoxy-4-hydrazinyl-)

Quinoline,7-ethoxy-4-hydrazinyl- structure
767281-68-5 structure
Product Name:Quinoline,7-ethoxy-4-hydrazinyl-
CAS No:767281-68-5
MF:C11H13N3O
MW:203.240422010422
CID:550941
PubChem ID:493229
Update Time:2025-04-19

Quinoline,7-ethoxy-4-hydrazinyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,7-ethoxy-4-hydrazinyl-
    • Quinoline,7-ethoxy-4-hydrazino- (9CI)
    • 7-ethoxy-4-hydrazinylquinoline
    • 767281-68-5
    • (7-ethoxy-4-quinolyl)hydrazine
    • 7-Ethoxy-4-hydrazinoquinoline
    • Quinoline, 7-ethoxy-4-hydrazino-
    • Quinoline,7-ethoxy-4-hydrazino-(9ci)
    • Inchi: 1S/C11H13N3O/c1-2-15-8-3-4-9-10(14-12)5-6-13-11(9)7-8/h3-7H,2,12H2,1H3,(H,13,14)
    • InChI Key: BHHKJBVHBZTYHL-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC2=C(C=CN=C2C=1)NN

Computed Properties

  • Exact Mass: 203.10599
  • Monoisotopic Mass: 203.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 60.17
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